Cas no 942034-30-2 (2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 942034-30-2
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5442743
• Update Time: 2025-05-20

2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C21H21N3O2S/c1-14-4-7-17(8-5-14)23-19(25)13-27-20-21(26)24(11-10-22-20)18-9-6-15(2)16(3)12-18/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： FHZUXSXHXSFRDK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1=NC=CN(C2=CC=C(C)C(C)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

Chemical Compound CAS No. 942034-30-2: 2-{4-(3,4-Dimethylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}-N-(4-Methylphenyl)Acetamide

The compound with CAS No. 942034-30-2, named as 2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dihydropyrazine ring system, a sulfanyl group, and an acetamide functional group. The presence of these structural elements makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of dihydropyrazine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate cellular signaling pathways. The sulfanyl group in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for bioactivity. Furthermore, the acetamide moiety enhances the compound's solubility and stability, making it more amenable for biological assays.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

In terms of pharmacological properties, this compound has shown remarkable activity in preclinical models of inflammatory diseases and cancer. Its ability to inhibit key enzymes involved in inflammation suggests potential applications in the development of anti-inflammatory drugs. Additionally, its selective targeting of cancer cells has made it a subject of interest in oncology research.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further validating its therapeutic potential. Moreover, the use of machine learning algorithms to predict its pharmacokinetic properties has facilitated its progression into preclinical trials.

The structural uniqueness of this compound also makes it a valuable tool for studying sulfur-based interactions in biological systems. Its sulfanyl group can act as a redox-sensitive moiety, making it suitable for applications in bio-sensors and drug delivery systems.

In conclusion, the compound with CAS No. 942034-30-2 represents a significant advancement in organic chemistry and pharmacology. Its complex structure, combined with cutting-edge synthesis techniques and promising biological activity, positions it as a key player in the development of novel therapeutic agents.